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Compound of Interest

Compound Name:
5-Chloro-4-fluoro-1-methyl-1H-

pyrazole

Cat. No.: B13960371

Get Quote

Title: Comprehensive Stability Profiling of 5-Chloro-4-fluoro-1-methyl-1H-pyrazole: A

Technical Guide for API Intermediate Qualification

Abstract This technical guide provides a rigorous framework for evaluating the stability of 5-
Chloro-4-fluoro-1-methyl-1H-pyrazole (CFMP), a critical intermediate in the synthesis of

next-generation kinase inhibitors and agrochemicals. Synthesizing ICH Q1A(R2) regulatory

standards with specific heterocyclic chemistry, this document outlines stress testing protocols,

degradation mechanisms, and stability-indicating analytical methods (SIAM). It serves as a

blueprint for researchers to establish shelf-life, handling limits, and re-test dates.

Chemical Identity & Physicochemical Baseline[1][2]
Before initiating stress testing, the molecule’s baseline physicochemical profile must be

established to differentiate between intrinsic instability and formulation-driven degradation.
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Parameter Specification / Value Relevance to Stability

Chemical Name
5-Chloro-4-fluoro-1-methyl-1H-

pyrazole
Core Analyte

CAS Number 1546135-63-0 Identity Verification

Molecular Formula C₄H₄ClFN₂ Mass Balance Calculation

Molecular Weight 134.54 g/mol Impurity Threshold Calculation

Physical State Pale yellow to off-white solid
Color change indicates

oxidation

Solubility
Soluble in MeOH, DMSO,

DCM; Low in Water

Determines solvent for stress

testing

pKa (Predicted) ~1.5 (Pyrazole N)
pH-dependent

solubility/hydrolysis

LogP ~1.8
Lipophilicity/Retention

behavior

Stability-Indicating Analytical Method (SIAM)
A validated HPLC method is prerequisite to stability studies. The following protocol is designed

to separate the parent peak from polar hydrolytic degradants and non-polar oligomers.

Methodology: Reverse-Phase HPLC (Gradient)

Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

Rationale: End-capping reduces peak tailing for basic nitrogen heterocycles.

Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5). Rationale: Suppresses ionization

of the pyrazole nitrogen, sharpening peaks.

Mobile Phase B: Acetonitrile (HPLC Grade).

Flow Rate: 1.0 mL/min.

Column Temp: 30°C.
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Detection: UV-Vis Diode Array (DAD) at 254 nm (primary) and 220 nm (secondary).

Injection Volume: 10 µL.

Gradient Profile:

Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 95 5 Equilibration

2.0 95 5 Injection hold

15.0 10 90 Gradient Ramp

20.0 10 90 Wash

| 20.1 | 95 | 5 | Re-equilibration |

Forced Degradation Protocols (Stress Testing)[4][5]
[6]
This section details the "Stress Testing" protocols. The goal is not to completely destroy the

sample, but to achieve 5–20% degradation to identify likely breakdown pathways.

A. Hydrolytic Stress (Acid/Base/Neutral)
Objective:[1] Assess the lability of the C-Cl and C-F bonds.

Acid Stress: Dissolve CFMP in 0.1 N HCl. Reflux at 60°C for 4–8 hours.

Mechanism Check: Look for acid-catalyzed dehalogenation.

Base Stress: Dissolve CFMP in 0.1 N NaOH. Stir at RT for 4 hours. If stable, heat to 50°C.

Critical Insight: The 5-position chlorine is susceptible to Nucleophilic Aromatic Substitution

(SNAr), especially if the ring is electron-deficient. The product is likely 4-fluoro-1-methyl-

1H-pyrazol-5-ol (tautomerizing to the pyrazolone).

Neutral: Reflux in water at 80°C for 24 hours.
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B. Oxidative Stress
Objective: Evaluate susceptibility of the N-methyl group and the pyrazole double bonds.

Protocol: Treat sample with 3% H₂O₂ at Room Temperature (RT) for 24 hours.

Radical Stress (Optional): Use AIBN (Azobisisobutyronitrile) to simulate radical oxidation if

peroxide yields no results.

C. Photostability
Objective: Test for radical dehalogenation.

Protocol: Expose solid sample (thin layer) and solution (in quartz cuvette) to 1.2 million lux

hours (visible) and 200 W-hr/m² (UV), per ICH Q1B.

Mechanism: Halogenated heterocycles often undergo homolytic cleavage of the C-Cl bond

under UV, leading to radical species and polymerization.

D. Thermal Stress
Objective: Solid-state stability.

Protocol: Incubate solid substance at 80°C for 7 days. Compare against a control sample

stored at 4°C.

Degradation Mechanistic Analysis
Understanding how the molecule breaks down is as important as knowing if it breaks down.

Predicted Degradation Pathways
Nucleophilic Attack (Hydrolysis): The Chlorine at position 5 is the most labile leaving group.

Under basic conditions (OH⁻), it is displaced to form 4-fluoro-1-methyl-1H-pyrazol-5-ol. This

is the primary impurity to monitor.

Photolytic Dehalogenation: UV light can cleave the C-Cl bond, replacing it with Hydrogen

(forming 4-fluoro-1-methyl-1H-pyrazole) or leading to dimerization.
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N-Demethylation (Oxidative): Rare, but under harsh oxidation, the methyl group can be

removed, leading to 5-chloro-4-fluoro-1H-pyrazole.

Visualization: Degradation Pathways[6][7]
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1H-pyrazole

Oxidation
N-Demethylation

Click to download full resolution via product page

Figure 1: Predicted degradation pathways for CFMP under stress conditions.

Stability Study Workflow
To ensure data integrity, follow this decision logic for executing the study.
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Start Stability Study

1. Physicochemical
Characterization

2. HPLC Method
Development

3. Forced Degradation
(Acid, Base, Ox, UV, Heat)

Degradation > 20%?

Dilute Stressor

Yes (Too Harsh)

4. Analyze Chromatograms
(Mass Balance Check)

No (Optimal)

5. Isolate & ID Impurities
(LC-MS / NMR)

Unknown Peaks Found

6. Final Stability Report

Known Peaks Only

Click to download full resolution via product page

Figure 2: Logical workflow for executing a compliant stability study.
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Handling & Storage Recommendations
Based on the chemical profile and typical behaviors of halogenated pyrazoles:

Storage: Store in tightly sealed containers at 2–8°C (Refrigerated). The C-Cl bond is

relatively stable, but the N-methyl group suggests avoiding high temperatures to prevent

volatility or slow oxidation.

Light Protection: Use amber glass vials or aluminum foil wrapping. Halogenated heterocycles

are photosensitive.

Moisture: Hygroscopicity is generally low, but hydrolysis under neutral conditions is possible

over long durations. Store with desiccant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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